Cas no 1706459-80-4 (4-(1-tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione)

• Product Name: 4-(1-tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione
• CAS No: 1706459-80-4
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6263809
• PubChem ID: 99987903
• Update Time: 2025-05-23

4-(1-tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione
• 1706459-80-4
• EN300-1830758
• 4-(1-tert-Butyl-1H-pyrazol-4-yl)-dihydro-pyran-2,6-dione
• DTXSID301147048
• 2H-Pyran-2,6(3H)-dione, 4-[1-(1,1-dimethylethyl)-1H-pyrazol-4-yl]dihydro-

• Inchi： 1S/C12H16N2O3/c1-12(2,3)14-7-9(6-13-14)8-4-10(15)17-11(16)5-8/h6-8H,4-5H2,1-3H3
• InChI Key： GQPUWDAQQVADKV-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1C=NN(C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 4-(1-tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione

4-(1-Tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione: A Comprehensive Overview

The compound 4-(1-Tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione, identified by the CAS number 1706459-80-4, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials. In this article, we delve into the properties, synthesis, and recent advancements related to this compound.

The molecular structure of 4-(1-Tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione consists of a pyrazole ring substituted with a tert-butyl group and fused with an oxane (tetrahydropyran) ring system containing two ketone groups at positions 2 and 6. This combination of functional groups imparts the molecule with versatile reactivity and intriguing electronic properties. The presence of the pyrazole ring, a heterocyclic aromatic structure, contributes to the compound's stability and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of oxane derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The oxane ring in 4-(1-Tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione provides a rigid framework that can be further modified to enhance pharmacokinetic properties such as solubility and bioavailability. The ketone groups at positions 2 and 6 are particularly reactive, making this compound a valuable precursor for synthesizing more complex molecules.

The synthesis of 4-(1-Tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione typically involves multi-step reactions that combine pyrazole chemistry with ketone functionalization techniques. One common approach is the nucleophilic substitution of an appropriate pyrazole derivative with an activated oxane intermediate. Researchers have optimized these reaction conditions to achieve high yields and selectivity, ensuring scalability for industrial applications.

In terms of applications, 4-(1-Tert-butyl-1H-pyrazol-4-yl)oxane-2,6-dione has shown promise in several areas:

Drug Discovery: The compound's structural versatility makes it an attractive candidate for designing bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

Agrochemicals: Its ability to modulate enzyme activity or interact with cellular pathways suggests potential use as a herbicide or fungicide.

Materials Science: The molecule's rigid structure and functional groups make it suitable for applications in polymer chemistry or as a building block for advanced materials like organic semiconductors.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 4-(1-Tert-butyl-1H-pyrazol-4-yli)oxane-related compounds with unprecedented accuracy. These computational studies provide valuable insights into optimizing synthetic routes and predicting biological activity profiles.

In conclusion, the compound 4-(1-Tert-butyl